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Compound of Interest

Compound Name: 4-Nitropicolinic Acid

Cat. No.: B079760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 4-Nitropicolinic Acid
(CAS No. 13509-19-8), a key building block in the synthesis of novel pharmaceuticals and

agrochemicals. This document details its commercial availability from various suppliers,

outlines established synthesis protocols, and discusses analytical methodologies for its

characterization.

Commercial Availability and Suppliers
4-Nitropicolinic Acid is readily available from a range of chemical suppliers, catering to both

research and bulk manufacturing needs. Purity levels typically exceed 98%, with some vendors

offering higher grades. The compound is also known by its synonyms: 4-Nitro-2-

pyridinecarboxylic acid and 4-Nitropyridine-2-carboxylic acid.

A summary of prominent suppliers and their typical product specifications is provided in Table

1. Researchers are advised to request certificates of analysis from suppliers for lot-specific

data.

Table 1: Commercial Suppliers of 4-Nitropicolinic Acid
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Supplier
Product
Number

Purity
Specificatio
n

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Biosynth FN10660 - 13509-19-8 C6H4N2O4 168.11

Hangzhou

Leap Chem

Co., Ltd.

- 98+% 13509-19-8 C6H4N2O4 168.11

ChemicalBoo

k
- 98%, 99% 13509-19-8 C6H4N2O4 168.11

Tokyo

Chemical

Industry (TCI)

N0589 >98.0% (GC) 13509-19-8 C6H4N2O4 168.11

Synblock PB10126 NLT 98% 13509-19-8 C6H4N2O4 168.11

BLD Pharm - - 13509-19-8 C6H4N2O4 168.11

Physicochemical Properties
A compilation of key physicochemical properties for 4-Nitropicolinic Acid is presented in Table

2. These values are derived from various supplier data sheets and literature sources. It is

important to note that some variation may exist between sources.

Table 2: Physicochemical Data for 4-Nitropicolinic Acid
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Property Value Source(s)

Melting Point
153 °C, 157-158 °C

(decomposes)

--INVALID-LINK--, --INVALID-

LINK--

Boiling Point (Predicted) 384.9 ± 27.0 °C --INVALID-LINK--

Density (Predicted) 1.57 g/cm³
--INVALID-LINK--, --INVALID-

LINK--

Solubility Soluble in polar solvents --INVALID-LINK--

Appearance
White to pale yellow or orange

to green powder/crystal

--INVALID-LINK--, --INVALID-

LINK--

Synthesis of 4-Nitropicolinic Acid
While 4-Nitropicolinic Acid is commercially available, understanding its synthesis is crucial for

process development and cost analysis. A common laboratory-scale synthesis involves the

hydrolysis of 2-cyano-4-nitropyridine.

Experimental Protocol: Hydrolysis of 2-Cyano-4-
nitropyridine[1]
This protocol describes the synthesis of 4-Nitropicolinic Acid from 2-cyano-4-nitropyridine.

Materials:

2-Cyano-4-nitropyridine

90% Sulfuric acid

Sodium sulfite

Sodium carbonate

Ice

Water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b079760?utm_src=pdf-body
https://www.benchchem.com/product/b079760?utm_src=pdf-body
https://www.benchchem.com/product/b079760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetone

Procedure:

Dissolve 5.00 g (34 mmol) of 2-cyano-4-nitropyridine in 50 g of 90% sulfuric acid.

Stir the reaction mixture at 120°C for 2 hours.

Cool the reaction to room temperature.

Slowly add a solution of 5.60 g of sodium sulfite in 10 ml of water dropwise at 20-25°C.

Continue stirring at this temperature for 1 hour.

Warm the reaction mixture to 80°C for 1 hour.

Cool the reaction to room temperature.

Dilute the mixture by adding 100 g of ice water.

Adjust the pH of the mixture to approximately 2 with sodium carbonate.

Allow the solid to precipitate in a refrigerator.

Collect the precipitate by filtration.

Recrystallize the crude product from a water-acetone solvent mixture to yield a light yellow

crystalline product.

Expected Yield: Approximately 62.1%[1].

The synthesis workflow is visualized in the following diagram:
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Starting Material Reaction Steps Workup & Purification Final Product

2-Cyano-4-nitropyridine
1. Hydrolysis in 90% H₂SO₄ at 120°C
2. Quenching with Na₂SO₃ solution

3. Heating at 80°C

1. Dilution with ice water
2. pH adjustment with Na₂CO₃

3. Precipitation & Filtration
Recrystallization from Water/Acetone 4-Nitropicolinic Acid

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Nitropicolinic Acid.

Analytical Methods
Accurate characterization of 4-Nitropicolinic Acid is essential for quality control and research

applications. While specific, detailed analytical protocols are often proprietary to suppliers,

general methods for related compounds can be adapted.

High-Performance Liquid Chromatography (HPLC)
HPLC is a standard method for assessing the purity of 4-Nitropicolinic Acid and its isomers. A

reversed-phase C18 column is typically employed with a mobile phase consisting of an

aqueous buffer and an organic modifier like acetonitrile. Detection is commonly performed

using a UV detector. A general method for separating pyridinecarboxylic acid isomers, which

can be adapted for 4-Nitropicolinic Acid, involves a mixed-mode reversed-phase cation-

exchange column.[2][3] The retention time can be controlled by adjusting the acetonitrile

concentration, buffer concentration, and pH of the mobile phase.[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for confirming the structure of 4-
Nitropicolinic Acid. In ¹H NMR, the acidic proton of the carboxylic acid typically appears as a

broad singlet at a downfield chemical shift (around 12 ppm), though this can be concentration

and solvent-dependent. The aromatic protons will exhibit a characteristic splitting pattern. In ¹³C

NMR, the carboxyl carbon is expected to resonate in the range of 165-185 ppm.

Gas Chromatography-Mass Spectrometry (GC-MS)
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For GC-MS analysis, derivatization of the carboxylic acid group is generally required to

increase volatility. Common derivatization agents include silylating agents (e.g., BSTFA) or

alkyl chloroformates. The resulting mass spectrum will show a characteristic fragmentation

pattern that can be used for identification.

Biological Activity and Signaling Pathways
Current scientific literature primarily describes 4-Nitropicolinic Acid as a synthetic

intermediate.[4][5][6] There is no substantial evidence to suggest its direct involvement in

biological signaling pathways. Its utility lies in its role as a precursor for the synthesis of more

complex, biologically active molecules. For instance, the nitro group can be reduced to an

amine, yielding 4-aminopicolinic acid, a valuable scaffold in medicinal chemistry.[4]

The logical workflow for the utilization of 4-Nitropicolinic Acid in drug discovery is depicted

below:
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Caption: Role of 4-Nitropicolinic Acid in drug discovery.

In conclusion, 4-Nitropicolinic Acid is a commercially accessible and synthetically valuable

compound. This guide provides researchers and drug development professionals with the
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foundational technical information required for its procurement, synthesis, and analysis,

facilitating its application in the development of new chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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